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Compound of Interest

Compound Name: 2-Hydroxyethyl benzoate

Cat. No.: B041798

For Researchers, Scientists, and Drug Development
Professionals

This guide provides a comprehensive overview of the chemical and physical properties of 2-
Hydroxyethyl benzoate, tailored for professionals in research and drug development. It
includes detailed experimental protocols for the determination of its key characteristics,
guantitative data summarized in tabular format, and visualizations of its synthesis and
analytical workflow.

Chemical Identity and Structure

2-Hydroxyethyl benzoate, also known as ethylene glycol monobenzoate, is an organic
compound belonging to the benzoate ester class. It is characterized by a benzene ring
attached to an ester group, which in turn is linked to a 2-hydroxyethyl group.

Chemical Structure:
Caption: Chemical structure of 2-Hydroxyethyl benzoate.

Table 1: Chemical Identifiers
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Identifier Value
IUPAC Name 2-hydroxyethyl benzoate[1]
CAS Number 94-33-7[1][2][3][41[5]

Molecular Formula

CoH1003[2][5]

Molecular Weight 166.17 g/mol [1][2]
SMILES C1=CC=C(C=C1)C(=0)OCCOI1]
inChi InChl=1S/C9H1003/c10-6-7-12-9(11)8-4-2-1-3-
n
5-8/h1-5,10H,6-7H2[1]
Ethylene glycol monobenzoate, 2-
Synonyms (Benzoyloxy)ethanol, 3-Hydroxyethyl

benzoate[1]

Physicochemical Properties

The physicochemical properties of 2-Hydroxyethyl benzoate are crucial for its handling,

formulation, and application in various research and development contexts.

Table 2: Physicochemical Data
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Property

Value

Reference

Physical State

Colorless to pale yellow liquid

[3](6]

or solid
Melting Point 34 -45°C [21[3][6]
Boiling Point ~213 - 288.8 °C at 760 mmHg [31[71[8]
Density ~1.11 - 1.175 g/cm3 [31[8]
Soluble in organic solvents like
Solubility ethanol, benzene, and [3]
methanol.
Flash Point ~125.5°C [6][8]
Refractive Index ~1.526 - 1.537 [31[71[8]

Synthesis of 2-Hydroxyethyl Benzoate

2-Hydroxyethyl benzoate is typically synthesized via the esterification of benzoic acid with

ethylene glycol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of 2-Hydroxyethyl Benzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041798#2-hydroxyethyl-benzoate-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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